diethyl 2-({[3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-6-yl]amino}methylene)malonate

• IUPAC Name: diethyl 2-[[[3-[2-(3,4-dimethoxyphenyl)ethyl]-2,4-dioxo-1,3-benzoxazin-6-yl]amino]methylidene]propanedioate
• InChI: InChI=1S/C26H28N2O9/c1-5-35-24(30)19(25(31)36-6-2)15-27-17-8-10-20-18(14-17)23(29)28(26(32)37-20)12-11-16-7-9-21(33-3)22(13-16)34-4/h7-10,13-15,27H,5-6,11-12H2,1-4H3
• InChI Key: XVDBHYLORYDCEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CNC1=CC2=C(C=C1)OC(=O)N(C2=O)CCC3=CC(=C(C=C3)OC)OC)C(=O)OCC
• Molecular Formula: C26H28N2O9
• Molecular Weight: 512.5 g/mol

Description

Diethyl 2-({[3-(3,4-dimethoxyphenethyl)-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-6-yl]amino}methylene)malonate is a complex organic compound. It’s a derivative of malonic ester, which is typically used as an intermediate or precursor to produce further bioactive compounds.

Synthesis Analysis

The synthesis of this compound could involve a three-component domino reaction between diethyl ethoxymethylenemalonate (DEEMM), primary amines, and 1,3-dicarbonyl compounds. This reaction can be facilitated by a microwave-assisted procedure. The malonic ester synthesis is a chemical reaction where diethyl malonate or another ester of malonic acid is alkylated at the carbon alpha (directly adjacent) to both carbonyl groups, and then converted to a substituted acetic acid.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzoxazin ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a methylene bridge connecting to a malonate ester group.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its structure. It’s known that enolates can be alkylated in the alpha position through an SN2 reaction with alkyl halides. This compound, being a derivative of malonic ester, could potentially undergo similar reactions.

Scientific Research Applications

Dielectric and Electronic Filters

Thermal Properties

Mechanical Properties

Biomedical Applications

Photonics and Nonlinear Optical Materials

Metal Coordination Sites in Polyacrylates: (Related Compound):

Safety and Hazards

The safety data sheet for a similar compound, diethyl ethoxymethylenemalonate, indicates that it is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and is very toxic to aquatic life.

Future Directions

This compound and its derivatives have potential for further study, particularly in the development of antifungal agents. The differences in antifungal activity among a small group of active compounds could form the basis of further studies to expand the chemical space and look for improved antifungal activity.